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The table below summarizes the key adjudicated AFF data from the Long-Term Odanacatib Fracture Trial
(LOFT), a major Phase 3 study [1] [2].

Trial Arm Number of Patients Incidence (per 100 Total Number of Low-Energy
with AFF patient-years) STIFS Fractures
Odanacatib (50 10 patients (12 0.03 24
mgl/week) fractures)
Placebo 0 patients 0.00 6
Key Trial Design Notes:

e Population: Postmenopausal women aged =65 years with osteoporosis [1].
¢ Duration: Mean follow-up of approximately 34 months in the event-driven trial [2].
¢ Adjudication: Fractures were prospectively assessed using predefined criteria [1].

FAQs on Odanacatib and AFF Risk

What was the overall fracture risk profile of odanacatib? Despite the increased risk of AFF, odanacatib

demonstrated a robust overall reduction in fracture risk. It significantly reduced the rates of hip, vertebral,
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and nonvertebral fractures compared to placebo [2]. The benefit-risk profile must be evaluated on a patient-

by-patient basis.

How do the AFFs associated with odanacatib compare to those linked to bisphosphonates? Some
analyses within the LOFT trial noted that the AFFs in the odanacatib group differed from classic
bisphosphonate-associated AFFs. Importantly, none of the AFFs in the odanacatib group were
spontaneous; all occurred with some degree of trauma. The patients who experienced AFFs also had severe

osteoporosis at baseline [2].

What is the proposed mechanism for AFF risk with odanacatib? Odanacatib is a selective inhibitor of
cathepsin K, an enzyme secreted by osteoclasts that is crucial for breaking down bone's organic matrix
(primarily type I collagen) during bone resorption [1] [3]. By inhibiting cathepsin K, odanacatib reduces
bone resorption without causing a sustained, profound suppression of bone formation, which is a key
difference from bisphosphonates [1] [3]. This unique mechanism disrupts the normal bone remodeling cycle,

potentially leading to altered bone material properties over time.

The following diagram illustrates this targeted mechanism and its potential consequences in the bone

remodeling process.

© 2026 Smolecule. All rights reserved. 2/5 Tech Support


https://www.medscape.com/viewarticle/832009
https://www.smolecule.com/products/s549033?utm_src=pdf-body
https://www.smolecule.com/products/s549033?utm_src=pdf-body
https://www.smolecule.com/products/s549033?utm_src=pdf-body
https://www.medscape.com/viewarticle/832009
https://www.smolecule.com/products/s549033?utm_src=pdf-body
https://www.smolecule.com/products/s549033?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/33724542/
https://www.linkedin.com/pulse/odanacatib-real-world-5-uses-youll-actually-see-2025-quick-r0ude/
https://www.smolecule.com/products/s549033?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/33724542/
https://www.linkedin.com/pulse/odanacatib-real-world-5-uses-youll-actually-see-2025-quick-r0ude/
https://www.smolecule.com/products/s549033?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Root Cause Analysis & Performance Maximization

S m O | e C U | e Specifications & Pricing

(Odanacatib (ODN)]

Inhibits

(Cathepsin K (CatK))

Reduced Activity

Impaired Bone Matrix
Degradation

Gltered Bone Remodeling)

Potential Accumulation
of Old, Micro-Damaged Bone

Increased AFF Risk

Click to download full resolution via product page

Experimental & Clinical Monitoring Considerations

For researchers and clinicians, monitoring the following parameters is crucial for assessing the therapeutic

and safety profile of cathepsin K inhibitors like odanacatib.

¢ Bone Turnover Markers: Track specific biochemical markers to understand the drug's effect.

o Bone Resorption Marker: Urinary NTx/Cr (N-terminal telopeptide of type | collagen).
Odanacatib causes a rapid and significant decrease in this marker, as it directly reflects the
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inhibition of collagen breakdown [2].

o Bone Formation Marker: Serum P1NP (Procollagen Type | N-Terminal Propeptide). Unlike
bisphosphonates, odanacatib leads to only a transient, modest decrease in P1NP, which
returns to baseline levels with continued treatment [2]. This pattern confirms the dissociative
effect on bone resorption and formation.

¢ Clinical and Radiographic Monitoring for AFF:

o Patient Education: Advise patients to report any new or unusual dull, aching pain in the groin,
hip, or thigh [1].

o Imaging: If AFF is suspected, obtain radiographs of the full femur. Characteristic features
include cortical thickening, a transverse fracture line, and a "beaked" appearance on the lateral
cortex [1].

o Risk Assessment: Be aware that the risk, though low, is present. The LOFT trial suggested the
incidence was not clearly related to treatment duration, warranting vigilance at all stages of
therapy [2].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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